N-cyclohexyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: N-cyclohexyl-2-methoxy-5-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C18H26N2O5S/c1-24-17-8-7-15(26(22,23)20-9-11-25-12-10-20)13-16(17)18(21)19-14-5-3-2-4-6-14/h7-8,13-14H,2-6,9-12H2,1H3,(H,19,21)
• InChI Key: UNECMJLCUVZCPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCOCC2)C(=O)NC3CCCCC3
• Molecular Formula: C18H26N2O5S
• Molecular Weight: 382.5 g/mol

Description

Benzamides are a significant class of amide compounds. These compounds have been widely used in medical, industrial, biological and potential drug industries. They are also used as an intermediate product in the synthesis of therapeutic agents.

Synthesis Analysis

Benzamides can be synthesized through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is reported to be green, rapid, mild, and highly efficient.

Molecular Structure Analysis

The molecular structure of benzamides can be analyzed using IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Chemical Reactions Analysis

Benzamides are usually produced from the reaction between carboxylic acids and amines at high temperature.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzamides can be determined using various methods, including spectroscopic and elemental analysis.

Mechanism of Action

The mechanism of action of benzamides can vary depending on their specific structure and the context in which they are used. For example, some benzamides show antiplatelet activity.

Future Directions

Given the wide range of applications for benzamides in various industries, there is considerable interest in developing new synthetic methods for these compounds. Future research may also explore the potential uses of benzamides in different fields of application.